3-methoxy-N-(2-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-(2-methoxyphenyl)-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H15N3O3/c1-16-8-9(13(15-16)19-3)12(17)14-10-6-4-5-7-11(10)18-2/h4-8H,1-3H3,(H,14,17)
• InChI Key: CRMNKJCPEOYTFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

3-methoxy-N-(2-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxamide, also known as MMPC, is a chemical compound that has been extensively researched for its potential therapeutic applications. MMPC belongs to the class of pyrazole derivatives and has been reported to exhibit a wide range of pharmacological activities.

Scientific Research Applications

Metabolism and Pharmacodynamics

One study discusses the metabolism and pharmacodynamics of SB-649868, an orexin 1 and 2 receptor antagonist, highlighting the compound's elimination pathways, including oxidation and rearrangement processes (Renzulli et al., 2011). Such studies are critical for understanding the pharmacokinetics and metabolic stability of new therapeutic agents.

Environmental Exposure

Research on environmental exposure to organophosphorus and pyrethroid pesticides in children shows the significance of monitoring and assessing chemical exposure levels in vulnerable populations (Babina et al., 2012). Similar methodologies can be applied to study environmental impacts and human exposure to various chemical compounds, including pyrazole derivatives.

Analytical Detection

The identification of urinary metabolites of synthetic compounds, such as RCS-4, a novel cannabimimetic, demonstrates the importance of analytical techniques in toxicology and forensic science (Kavanagh et al., 2012). These methods are essential for detecting and understanding the biotransformation of novel synthetic molecules.